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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066

For researchers and professionals in drug development, the proper handling and disposal of
reactive chemicals like 2-Chloroethyl acrylate are paramount to ensuring a safe laboratory
environment and preventing environmental contamination. This guide provides a
comprehensive, step-by-step procedure for the safe disposal of 2-Chloroethyl acrylate,
alongside essential safety information and handling protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to be aware of the hazards
associated with 2-Chloroethyl acrylate and to take the necessary safety precautions. This
substance is a flammable liquid and vapor, toxic if swallowed or in contact with skin, and can
cause serious eye damage.[1][2][3] It is also very toxic to aquatic life.[1][4]

Always handle 2-Chloroethyl acrylate in a well-ventilated area, preferably within a chemical
fume hood.[3][5] Personal Protective Equipment (PPE) is mandatory. This includes, but is not
limited to:

» Eye Protection: Chemical safety goggles and a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: A flame-retardant lab coat and appropriate protective clothing.
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» Respiratory Protection: In case of insufficient ventilation, a NIOSH-approved respirator with
organic vapor cartridges is necessary.[6]

Chemical and Physical Properties

A clear understanding of the chemical's properties is vital for its safe handling and disposal.

Property Value

Molecular Weight 134.56 g/mol [6]

Boiling Point 51-53 °C (124-127 °F) at 760 mmHg[1][6]
Density 1.125 g/mL at 25 °C

Solubility in Water Insoluble[6]

Flash Point 59.4 °C (138.9 °F)

H | Identificati

Hazard Classification

Flammability Flammable Liquid (Category 3)[1]

Acute Toxicity (Oral) Toxic if swallowed (Category 3)[1][3]

Acute Toxicity (Dermal) Toxic in contact with skin (Category 3)[3][5]
Eye Damage/Irritation Causes serious eye damage (Category 1)[1]
Skin Corrosion/Irritation Causes skin irritation[3]

Aquatic Toxicity Very toxic to aquatic life[1][4]

Step-by-Step Disposal Protocol

The proper disposal of 2-Chloroethyl acrylate is a critical final step in its lifecycle within a
laboratory setting. Adherence to these procedures will minimize risks to personnel and the
environment.

Step 1: Segregation and Labeling
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Properly segregate waste 2-Chloroethyl acrylate from other waste streams. It should be
collected in a dedicated, clearly labeled, and sealed container. The label should include:

e The full chemical name: "Waste 2-Chloroethyl Acrylate”
e Hazard symbols (e.g., flammable, toxic, corrosive)
e The date of accumulation

Do not mix 2-Chloroethyl acrylate waste with other chemicals, as this could lead to hazardous
reactions.

Step 2: Containerization

Use a container that is compatible with 2-Chloroethyl acrylate and can be securely sealed.
The original container is often a suitable choice for waste collection. Ensure the container is in
good condition, free from leaks or damage.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and cool area, away from
sources of heat, sparks, or open flames. The storage area should be secure and accessible
only to authorized personnel.

Step 4: Professional Disposal

The ultimate disposal of 2-Chloroethyl acrylate waste must be conducted by a licensed and
certified hazardous waste disposal company.[4] These companies have the expertise and
equipment to handle and dispose of such chemicals in an environmentally responsible and
compliant manner. The recommended method of disposal is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[4]

Never dispose of 2-Chloroethyl acrylate down the drain or in regular trash. This is illegal and
poses a significant threat to the environment and public health.[7]

Emergency Procedures for Spills and Leaks
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In the event of a spill or leak, immediate and appropriate action is required to contain the
situation and prevent exposure.

Small Spills

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected
area and ensure adequate ventilation.

o Containment: Use an inert absorbent material such as sand, silica gel, or vermiculite to
absorb the spilled liquid.[7]

o Collection: Carefully collect the absorbent material and place it into a suitable, sealed
container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.[6]

» Disposal: The collected waste and any contaminated cleaning materials must be disposed of
as hazardous waste.

Large Spills
In the case of a large spill, evacuate the area immediately and contact your institution's

emergency response team or the local fire department. Do not attempt to clean up a large spill
without the proper training and equipment.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloroethyl

acrylate.
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2-Chloroethyl Acrylate Disposal Workflow

Handling of 2-Chloroethyl Acrylate

:

Generation of Waste

Spill or Leak Occurs

Segregate and Label Waste Follow Emergency Spill Procedures

l

Collect and Dispose of Spill Debris as Hazardous Waste

Containerize in a Sealed, Compatible Container

Store in a Cool, Ventilated, Secure Area

Contact Licensed Hazardous Waste Disposal Company

Arrange for Pickup and Transport

Final Disposal via Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Chloroethyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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